Cas no 933739-32-3 (1-methyl-α-(3-methylphenyl)-1H-Imidazole-2-methanamine)

• Product Name: 1-methyl-α-(3-methylphenyl)-1H-Imidazole-2-methanamine
• CAS No: 933739-32-3
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 1122020
• PubChem ID: 24272013
• Update Time: 2025-04-20

1-methyl-α-(3-methylphenyl)-1H-Imidazole-2-methanamine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-α-(3-methylphenyl)-1H-Imidazole-2-methanamine
• SCHEMBL1160513
• 933739-32-3
• (1-methyl-1H-imidazol-2-yl)(m-tolyl)methanamine
• BRD-A29715947-001-01-1
• C-(1-Methyl-1H-imidazol-2-yl)-C-m-tolyl-methylamine
• AKOS016346846
• AKOS000302645
• DZUHZLGWRQAXQE-UHFFFAOYSA-N
• DB-120405

• MDL： MFCD09901985
• Inchi： 1S/C12H15N3/c1-9-4-3-5-10(8-9)11(13)12-14-6-7-15(12)2/h3-8,11H,13H2,1-2H3
• InChI Key： DZUHZLGWRQAXQE-UHFFFAOYSA-N
• SMILES： N1(C)C=CN=C1C(C1C=CC=C(C)C=1)N

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų